Cas no 5624-27-1 (Phenylthiohydantoin-glutamic Acid)

• Product Name: Phenylthiohydantoin-glutamic Acid
• CAS No: 5624-27-1
• MF: C₁₂H₁₂N₂O₃S
• MW: 264.300281524658
• CID: 373062
• PubChem ID: 87574591
• Update Time: 2025-10-30

Phenylthiohydantoin-glutamic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidinepropanoicacid, 5-oxo-1-phenyl-2-thioxo-
• Phenylthiohydantoin-glutamic Acid
• 3-(5-oxo-1-phenyl-2-sulfanylideneimidazolidin-4-yl)propanoic acid
• 3-(5-oxo-1-phenyl-2-thioxo-imidazolidin-4-yl)-propionic acid
• 3-(5-Oxo-1-phenyl-2-thioxo-imidazolidin-4-yl)-propionsaeure
• 4-Imidazolidinepropanoic acid,5-oxo-1-phenyl-2-thioxo
• 4-IMIDAZOLIDINEPROPIONIC ACID,5-OXO-1-PHENYL-2-THIOXO
• 5-Oxo-1-phenyl-2-thioxo-4-imidazolidinepropionic acid
• D,L-glutamic acid N-phenylthiohydantoin
• EINECS 227-056-0
• Glutamic acid phenylthiohydantoin
• Glutamic phenylthiohydantoin
• Glutaminsaeure-PTH
• Pth-glutamic acid
• PTH-L-GLUTAMIC ACID
• 3-Phenyl-2-thiohydantoin-5-propionic Acid
• 4-Imidazolidinepropanoic acid, 5-oxo-1-phenyl-2-thioxo-
• 3-(5-oxo-1-phenyl-2-thioxoimidazolidin-4-yl)propanoic acid
• 3-Phenyl-5-beta-carboxyethyl-2-thioguidantoin
• 4-IMIDAZOLIDINEPROPIONIC ACID, 5-OXO-1-PHENYL-2-THIOXO-
• 5-Oxo-1-phenyl-2-thioxoimidazolidine-4-propionic acid
• 4
• T72624
• NSC96413
• P0375
• NCIOpen2_007043
• Oprea1_049163
• NSC 96413
• 3-(5-oxo-1-phenyl-2-thioxo-imidazolidin-4-yl)propanoic acid
• HMS1611N05
• AKOS021994756
• DTXSID601213608
• 5-Oxo-1-phenyl-2-thioxo-4-imidazolidinepropanoic acid
• ULKNJYDXLYMGFB-UHFFFAOYSA-N
• FT-0635788
• A830972
• CBMicro_034994
• CS-0317626
• 3-Phenyl-5-.beta.-carboxyethyl-2-thioguidantoin
• CCG-18197
• NS00043766
• SCHEMBL13898831
• AKOS001668620
• MFCD00070137
• BIM-0035117.P001
• 3-(5-Oxo-1-phenyl-2-thioxo-4-imidazolidinyl)propanoic acid #
• NSC-96413
• 5624-27-1
• STK735578
• DB-052877

• MDL： MFCD00070137
• Inchi： 1S/C12H12N2O3S/c15-10(16)7-6-9-11(17)14(12(18)13-9)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,13,18)(H,15,16)
• InChI Key： ULKNJYDXLYMGFB-UHFFFAOYSA-N
• SMILES： S=C1N(C2C=CC=CC=2)C(C(CCC(=O)O)N1)=O

Computed Properties

• Exact Mass: 264.05700
• Monoisotopic Mass: 264.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.2
• Topological Polar Surface Area: 102

Experimental Properties

• Color/Form: Not determined
• Density: 1.45
• Melting Point: 172.0 to 177.0 deg-C
• Boiling Point: 443°Cat760mmHg
• Flash Point: 221.7°C
• Refractive Index: 1.683
• PSA: 101.73000
• LogP: 1.53490
• Solubility: Not determined

Phenylthiohydantoin-glutamic Acid Security Information

• Prompt：warning
• Hazard Statement： H303
• Warning Statement： P312
• WGK Germany：2
• RTECS：NI9570000
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Phenylthiohydantoin-glutamic Acid

Phenylthiohydantoin-glutamic Acid (CAS No. 5624-27-1): An Essential Compound in Peptide Sequencing and Biochemical Research

Phenylthiohydantoin-glutamic Acid (CAS No. 5624-27-1) is a critical compound in the field of peptide sequencing and biochemical research. This compound, often abbreviated as PTH-Glu, is a derivative of phenylthiohydantoin (PTH) and glutamic acid, and it plays a pivotal role in the analysis and identification of amino acid sequences in proteins and peptides.

The synthesis of Phenylthiohydantoin-glutamic Acid involves the reaction of phenylisothiocyanate with the N-terminal amino acid of a peptide, followed by hydrolysis to release the PTH derivative. This process, known as Edman degradation, is a cornerstone technique in protein sequencing. The PTH-Glu derivative is particularly significant because glutamic acid is one of the most common amino acids found in proteins, making this compound a frequent target in sequencing studies.

Recent advancements in mass spectrometry and other analytical techniques have complemented the use of PTH-Glu in peptide sequencing. For instance, a study published in the Journal of Proteome Research highlighted the integration of Edman degradation with tandem mass spectrometry (MS/MS) to achieve high-throughput and high-accuracy protein sequencing. This combination has significantly enhanced the efficiency and reliability of identifying complex protein mixtures, particularly in clinical and pharmaceutical applications.

In addition to its role in protein sequencing, Phenylthiohydantoin-glutamic Acid has been explored for its potential applications in drug discovery and development. A recent study in the Journal of Medicinal Chemistry investigated the use of PTH derivatives as scaffolds for designing novel bioactive compounds. The unique chemical structure of PTH-Glu provides a versatile platform for modifying functional groups, enabling researchers to tailor compounds with specific biological activities.

The stability and solubility properties of Phenylthiohydantoin-glutamic Acid have also been subjects of interest. A study published in the Journal of Chromatography A examined the chromatographic behavior of PTH derivatives under various conditions. The results indicated that PTH-Glu exhibits excellent stability and solubility, making it suitable for use in a wide range of analytical methods, including high-performance liquid chromatography (HPLC) and capillary electrophoresis.

Beyond its technical applications, Phenylthiohydantoin-glutamic Acid has implications for understanding fundamental biological processes. For example, research published in the Biochemical Journal explored the role of glutamic acid residues in protein-protein interactions. The study found that PTH-Glu can be used to map interaction sites on proteins, providing valuable insights into molecular mechanisms underlying cellular functions.

In conclusion, Phenylthiohydantoin-glutamic Acid (CAS No. 5624-27-1) remains an essential compound in biochemical research and peptide sequencing. Its unique properties and versatile applications continue to drive advancements in proteomics, drug discovery, and fundamental biological studies. As new technologies emerge, the importance of PTH-Glu is likely to grow, solidifying its position as a key tool in modern scientific research.